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4-Bromo-3-methyl-isothiazol-5-

ylamine

Cat. No.: B1287052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The isothiazole nucleus, a five-membered heterocyclic ring containing nitrogen and sulfur, has

emerged as a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a

broad spectrum of biological activities, positioning them as promising candidates for the

development of novel therapeutics. This technical guide provides an in-depth overview of the

synthesis, biological evaluation, and mechanism of action of substituted isothiazoles, with a

focus on their anticancer, antimicrobial, and enzyme-inhibitory properties.

Synthetic Strategies for Biologically Active
Isothiazoles
The synthesis of substituted isothiazoles can be broadly categorized into ring-forming reactions

and the functionalization of a pre-formed isothiazole ring. A general workflow for the synthesis

and subsequent biological evaluation is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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